Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H23NO4/c1-2-21-16(19)12-14-8-10-18(11-9-14)17(20)22-13-15-6-4-3-5-7-15/h3-7,14H,2,8-13H2,1H3
• InChI Key: SULSTAOSZUXHPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCN(CC1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H23NO4
• DSSTOX Substance ID: DTXSID10512588
• Molecular Weight: 305.4 g/mol
• CAS RN: 80221-26-7

Description

Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 82244-11-9. It has a molecular weight of 303.36 and its IUPAC name is benzyl 4-(2-ethoxy-2-oxoethylidene)-1-piperidinecarboxylate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a mixture of tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate and hydrazine hydrate was refluxed in absolute ethanol for 8 hours. The completion of the reaction was monitored by TLC.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H21NO4/c1-2-21-16(19)12-14-8-10-18(11-9-14)17(20)22-13-15-6-4-3-5-7-15/h3-7,12H,2,8-11,13H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm³. Its boiling point is 433.3±45.0 °C at 760 mmHg. The compound has a vapour pressure of 0.0±1.0 mmHg at 25°C and an enthalpy of vaporization of 68.9±3.0 kJ/mol. The flash point is 215.8±28.7 °C. The index of refraction is 1.588. The molar refractivity is 84.0±0.3 cm³. It has 5 H bond acceptors, 0 H bond donors, and 6 freely rotating bonds.

Scientific Research Applications

Impurity Detection in Pharmaceuticals

• Identification of Impurities in Repaglinide : A study by Kancherla et al. (2018) identified impurities in Repaglinide, an anti-diabetic drug, which included structurally similar compounds to Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate. This research highlights the importance of detecting and characterizing impurities in pharmaceuticals for quality control (Kancherla et al., 2018).

Synthesis and Medicinal Chemistry

• Microbial Reduction for Drug Synthesis : Guo et al. (2006) demonstrated the microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, a compound structurally related to Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate, showcasing its potential in stereospecific synthesis for medicinal applications (Guo et al., 2006).
• Palladium-Catalyzed Synthesis : Magano et al. (2014) described a palladium-catalyzed CH functionalization method involving similar compounds. This method is significant in medicinal chemistry for synthesizing various pharmaceuticals (Magano et al., 2014).
• Synthesis of Piperidine Derivatives : Acharya and Clive (2010) researched the synthesis of piperidine derivatives from serine, which is relevant for the production of compounds like Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate. Such methods are pivotal in developing new pharmaceutical agents (Acharya & Clive, 2010).

Biological Activities and Potential Therapeutics

• Antibacterial and Antifungal Agents : Research by Khalid et al. (2016) on derivatives of piperidine-4-carboxylate showed that these compounds exhibit moderate to significant antibacterial and antifungal activities. This suggests potential therapeutic applications for Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate in treating infections (Khalid et al., 2016).
• Synthesis of Prokinetic Agents : Srinivasulu et al. (2005) synthesized Cinitapride related derivatives, including structures similar to Benzyl 4-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate, for potential use as prokinetic agents in treating gastrointestinal disorders (Srinivasulu et al., 2005).

Safety And Hazards

The compound is associated with the GHS07 pictogram. The signal word is "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+351+338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P302+352 (IF ON SKIN: Wash with plenty of soap and water).

Synthesis routes and methods

Procedure details

Benzyl chloridocarbonate (10.5 g, 61.3 mmol) was added to a solution of ethyl piperidin-4-ylacetate (10.0 g, 58.4 mmol) and sodium carbonate (46.2 g, 438 mmol) in dichloromethane (320 mL). After 18 h, the reaction mixture was filtered and concentrated. Purification by silica gel chromatography [75% hexanes/ethyl acetate→50% hexanes/ethyl acetate)] gave the title compound (17.6 g). MS 306.1 (M+1).

Citations

Discovery of 2-methyl-1-{1-[(5-methyl-1H-indol-2-yl) carbonyl] piperidin-4-yl} propan-2-ol: a novel, potent and selective type 5 17β-hydroxysteroid dehydrogenase …

K Watanabe, A Kakefuda, M Yasuda, K Enjo… - Bioorganic & medicinal …, 2013 - Elsevier

Type 5 17β-hydroxysteroid dehydrogenase (17β-HSD5), also known as aldo-keto reductase 1C3 (AKR1C3), is a member of the aldo-keto reductase superfamily of enzymes and is …

Number of citations: 12 www.sciencedirect.com